Cas no 82159-09-9 (Epalrestat)

Epalrestat is an aldose reductase inhibitor used in the management of diabetic neuropathy. It reduces the accumulation of sorbitol and fructose, thereby decreasing oxidative stress and inflammation associated with diabetic complications. Epalrestat's efficacy has been demonstrated in clinical trials to improve symptoms and slow disease progression in patients with diabetic neuropathy.
Epalrestat structure
Epalrestat structure
Product Name:Epalrestat
CAS No:82159-09-9
MF:C15H13NO3S2
MW:319.398621320724
MDL:MFCD00865484
CID:60411
PubChem ID:172089065
Update Time:2025-07-17

Epalrestat Chemical and Physical Properties

Names and Identifiers

    • epalrestat
    • 3-thiazolidineaceticacid,5-(2-methyl-3-phenyl-2-propenylidene)-4-oxo-2-thioxo
    • 5-((1z,2e)-2-methyl-3-phenylpropenylidene)-4-oxo-2-thioxo-3-thiazolidineacet
    • e)-(e
    • (e,e)-2-[5-(2-methyl-3-phenyl-prop-2-enylidene)-4-oxo-2-sulfanylidene-thiazo lidin-3-yl]acetic acid
    • EPALRESTAT(KINEDAK)
    • 2-((Z)-5-((E)-2-Methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid
    • 2-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
    • ONO2235
    • (Z,E)-5-(2-methyl-3-phenyl-2-propenylidene)-4-oxo-2-thioxo-3-thiazolidineacetic acid
    • (Z,E)-5-(2-methyl-3-phenyl-2-propenylidene)-4-oxo-2-thioxothiazolidine-3-acetic acid
    • 5-[(1Z,2E)-2-methyl-3-phenylpropenylidene]-4-oxo-2-thioxo-3-thiazolidineacetic acid
    • Kinedak
    • Epalrestatum
    • Ono 2235
    • Epalrestat [INN]
    • Epalrestatum [Latin]
    • ONO-2
    • ONO 2
    • C15H13NO3S2
    • 5-((1Z,2E)-2-Methyl-3-phenylpropenylidene)-4-oxo-2-thioxo-3-thiazolidineacetic acid
    • 5-((Z,E)-beta-Methylcinnamylidene)-4-oxo-2-thioxo-3-thiazolidineacetic acid
    • 424DV0807X
    • {(5Z)-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolid
    • (5Z)-5-[(2E)-2-Methyl-3-phenyl-2-propen-1-ylidene]-4-oxo-2-thioxo-3-thiazolidineacetic acid (ACI)
    • 3-Thiazolidineacetic acid, 5-(2-methyl-3-phenyl-2-propenylidene)-4-oxo-2-thioxo-, (Z,E)- (ZCI)
    • 3-Thiazolidineacetic acid, 5-[(2E)-2-methyl-3-phenyl-2-propenylidene]-4-oxo-2-thioxo-, (5Z)- (9CI)
    • 2-[(Z)-5-((E)-2-Methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl]acetic acid
    • Eabeth
    • Sorbistat
    • HY-66009
    • NCGC00164613-12
    • Aldonil
    • SMR000414799
    • UNII-424DV0807X
    • EPALRESTAT [WHO-DD]
    • BCP9000649
    • SW219826-1
    • EPALRESTAT [JAN]
    • 5-[(1Z, 2E)-2-methyl-3-phenylpropenylidene]-4-oxo2-thioxo-3-thiazolidineacetic acid
    • 2-(5-(2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid
    • BE164412
    • 3-Thiazolidineacetic acid, 5-(2-methyl-3-phenyl-2-propenylidene)-4-oxo-2-thioxo-, (E,E)-
    • DTXSID1046479
    • 82159-09-9
    • Kinedak (TN)
    • GTPL11371
    • BDBM50049730
    • CHEMBL56337
    • Epalrestat- Bio-X
    • Tanglin
    • MLS000806985
    • BCP0726000053
    • CHEBI:31539
    • AS-13345
    • (5-[(e)-2-methyl-3-phenyl-prop-2-en-(z)-ylidene]-4-oxo-2-thioxo-thiazolidin-3-yl)-acetic acid 82159-
    • AB00647195_06
    • Aldorin
    • EPALRESTAT [MI]
    • MFCD00865484
    • Epalrestat (JP17/INN)
    • AKOS000274207
    • 5-((Z,E)-.BETA.-METHYLCINNAMYLIDENE)-4-OXO-2-THIOXO-3-THIAZOLIDINEACETIC ACID
    • {5-[(E)-2-Methyl-3-phenyl-prop-2-en-(Z)-ylidene]-4-oxo-2-thioxo-thiazolidin-3-yl}-acetic acid
    • HMS3887A17
    • SCHEMBL49049
    • [5-(2-Methyl-3-phenyl-allylidene)-4-oxo-2-thioxo-thiazolidin-3-yl]-acetic acid
    • 2-[(5Z)-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
    • REGID_for_CID_1549120
    • Q5382029
    • CCG-267693
    • s2035
    • NCGC00164613-08
    • HMS2747M09
    • EPALRESTAT [MART.]
    • Ono-2235
    • NCGC00164613-01
    • E0906
    • D01688
    • CHNUOJQWGUIOLD-NFZZJPOKSA-N
    • 2-((E)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid
    • 2-[(5Z)-5-[(E)-3-phenil-2-methylprop-2-enylidene]-4-oxo-2-thioxo-3-thiazolidinyl]acetic acid
    • DB15293
    • {(5Z)-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid
    • STK337187
    • Epalrestat (JP18/INN)
    • SBI-0653900.0001
    • BRD-K98054437-001-11-5
    • BRD-K98054437-001-08-1
    • BRD-K98054437-001-09-9
    • BBL029067
    • Epalrestat
    • MDL: MFCD00865484
    • Inchi: 1S/C15H13NO3S2/c1-10(7-11-5-3-2-4-6-11)8-12-14(19)16(9-13(17)18)15(20)21-12/h2-8H,9H2,1H3,(H,17,18)/b10-7+,12-8-
    • InChI Key: CHNUOJQWGUIOLD-NFZZJPOKSA-N
    • SMILES: C(=C1/SC(=S)N(CC(=O)O)C/1=O)/C(/C)=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 319.03400
  • Monoisotopic Mass: 319.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115
  • XLogP3: 3.8

Experimental Properties

  • Color/Form: Light-red to Brown Solid
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 222.0 to 226.0 deg-C
  • Boiling Point: 516.8°C at 760 mmHg
  • Flash Point: 266.4±32.9 °C
  • Refractive Index: 1.705
  • Solubility: DMSO: soluble5mg/mL, clear (warmed)
  • PSA: 115.00000
  • LogP: 2.85660
  • Merck: 3605
  • Solubility: It is soluble in tetrahydrofuran, more soluble in dimethylformamide, less soluble in methanol, ethanol, ethyl acetate or acetone, less soluble in chloroform or ether, and almost insoluble in water.
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

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Epalrestat Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Piperidine Solvents: Dimethylformamide ;  8 min, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Development of efficient manufacturing process for active pharmaceutical ingredient epalrestat and its derivatives in continuous flow synthesis
Naramsetti, Kiran Kumar ; et al, Asian Journal of Chemistry, 2023, 35(1), 233-238

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium acetate
Reference
Development of epalrestat (Kinedak), aldose reductase inhibitor
Kawamura, Masanori; et al, Yuki Gosei Kagaku Kyokaishi, 1997, 55(7), 651-657

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Ammonia Catalysts: Hexadecyltrimethylammonium bromide Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Sodium ethoxide Solvents: Acetic acid
Reference
Study on synthetic technology of epalrestat
Li, Yuezhen; et al, Zhongguo Yaowu Huaxue Zazhi, 2001, 11(3), 165-167

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  < 0 °C; 2 h, < 0 °C; 4 h, < 0 °C; 2 h, 25 - 30 °C
2.1 Reagents: Ammonia Solvents: Ethanol ,  Water ;  rt; heated; 4 h, reflux; cooled
Reference
Improved method for synthesis of epalrestat
Sheng, Rong; et al, Zhejiang Daxue Xuebao, 2003, 32(4), 356-358

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Ethanol
2.1 Reagents: Sodium ethoxide Solvents: Acetic acid
Reference
Study on synthetic technology of epalrestat
Li, Yuezhen; et al, Zhongguo Yaowu Huaxue Zazhi, 2001, 11(3), 165-167

Production Method 6

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ;  heated; 5 °C
1.2 Solvents: Ethanol ;  5 °C; 1 h, 5 °C
1.3 3 h
1.4 Reagents: Hydrochloric acid Solvents: Water ;  heated; 20 min, reflux
2.1 Reagents: Ammonia Solvents: Ethanol ,  Water ;  rt; heated; 4 h, reflux; cooled
Reference
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